N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide

• IUPAC Name: N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C20H23NO3S/c1-4-25(23,24)18-12-8-6-10-15(18)19(22)21-17-13-20(2,3)16-11-7-5-9-14(16)17/h5-12,17H,4,13H2,1-3H3,(H,21,22)
• InChI Key: GMHZHCGYLSAEMU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2CC(C3=CC=CC=C23)(C)C
• Molecular Formula: C20H23NO3S
• Molecular Weight: 357.5 g/mol

Description

N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, materials science, and industrial chemistry. This compound features a unique structure that combines an indene moiety with a benzamide group, making it an interesting subject for chemical research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Indene Moiety: The indene moiety can be synthesized through a Friedel-Crafts alkylation reaction, where 3,3-dimethyl-1,2-dihydroindene is formed by reacting an appropriate alkyl halide with indene in the presence of a Lewis acid catalyst such as aluminum chloride.

Sulfonylation: The next step involves the introduction of the ethylsulfonyl group. This can be achieved by reacting the indene derivative with ethylsulfonyl chloride in the presence of a base such as triethylamine.

Amidation: The final step is the formation of the benzamide group. This can be done by reacting the sulfonylated indene derivative with 2-aminobenzamide under appropriate conditions, such as in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, alternative solvents, and catalysts to enhance the efficiency of each step.

Chemical Reactions Analysis

Types of Reactions

N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the sulfonyl group to a thiol or sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Thiols or sulfides.

Substitution: Corresponding substituted derivatives with new functional groups.

Scientific Research Applications

N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide has several scientific research applications:

Medicinal Chemistry: The compound can be explored for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Materials Science: It can be used as a building block for the synthesis of novel materials with unique properties, such as polymers or liquid crystals.

Industrial Chemistry: The compound can serve as an intermediate in the synthesis of other valuable chemicals or as a catalyst in certain reactions.

Mechanism of Action

The mechanism of action of N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include inhibition or activation of specific biochemical processes, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-3-methyl-1,2-thiazole-4-carboxamide
• 1-(3,3-Dimethyl-1,2-dihydroinden-1-yl)-3-(3-methylpyridin-4-yl)urea
• 1-(3,3-Dimethyl-1,2-dihydroinden-1-yl)-3-[3-(methylsulfonylmethyl)-1,2,4-oxadiazol-5-yl]urea

Uniqueness

N-(3,3-dimethyl-1,2-dihydroinden-1-yl)-2-ethylsulfonylbenzamide is unique due to its specific combination of functional groups, which imparts distinct chemical and physical properties. This uniqueness can be leveraged in various applications, making it a valuable compound for research and development.